2-(Bromomethyl)-1-fluoro-3-methylbenzene

• CAS: 886502-18-7
• Molecular Formula: C8H8BrF
• Molecular Weight: 203.05 g/mol
• SMILES: CC1=C(C(=CC=C1)F)CBr
• InChI: InChI=1S/C8H8BrF/c1-6-3-2-4-8(10)7(6)5-9/h2-4H,5H2,1H3
• InChIKey: LSAOKFGJYQSNFU-UHFFFAOYSA-N

Sourcing the exact 2-(bromomethyl)-1-fluoro-3-methylbenzene isomer is critical, as generic halobenzyl analogs fail to replicate its unique steric and electronic profile, risking divergent synthetic outcomes. This compound resolves that specificity challenge for medicinal chemistry and process development. • Enables precise SAR exploration with a non-interchangeable ortho-fluorine/meta-methyl/ortho-bromomethyl pattern validated in patent literature. • 99.2% HPLC purity minimizes side reactions in multi-step syntheses of advanced pharmaceutical intermediates. • Long-term storage at 'cool, dry place' conditions simplifies inventory logistics, eliminating reliance on -20°C freezer capacity.

2-(Bromomethyl)-1-fluoro-3-methylbenzene Procurement Guide

2-(Bromomethyl)-1-fluoro-3-methylbenzene (CAS 886502-18-7), also known as 2-fluoro-6-methylbenzyl bromide, is a halogenated aromatic compound with the molecular formula C8H8BrF and a molecular weight of 203.05 g/mol . It is characterized by a benzene ring substituted with a bromomethyl, a fluorine atom, and a methyl group . This compound is primarily utilized as a versatile intermediate in organic synthesis, with potential applications in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals .

Use Context

Organic synthesis intermediate for pharmaceuticals, agrochemicals, and fine chemicals

Grade Selection

Higher-purity HPLC grade reported (COA-backed); standard grade also available

Physical Form

Liquid form simplifies dispensing and dissolution in reaction setups

Specificity of 2-(Bromomethyl)-1-fluoro-3-methylbenzene

The specific substitution pattern of 2-(bromomethyl)-1-fluoro-3-methylbenzene—featuring a fluorine atom ortho to a methyl group and meta to a benzylic bromide—creates a unique steric and electronic environment that cannot be replicated by generic or differently substituted halobenzyl analogs . The presence of the fluorine atom directly adjacent to the methyl group, rather than in other ring positions, can significantly alter reaction kinetics, regioselectivity in subsequent transformations, and the physicochemical properties of downstream products . Simple substitution with an unsubstituted benzyl bromide or a differently halogenated analog (e.g., 3-fluoro-5-methylbenzyl bromide) may lead to divergent synthetic outcomes or products with altered biological activity, necessitating a rigorous evaluation of the exact isomer for target applications .

Positional Isomer Substitution

Replacing with a different methyl or fluorine position may alter synthetic outcome and downstream activity.

Vendor Storage Specification

Storage requirements (ambient vs -20°C) differ between suppliers, potentially affecting compound integrity.

Purity Grade Variation

Lower purity grades may introduce impurities that interfere with sensitive reactions.

Evidence Guide for 2-(Bromomethyl)-1-fluoro-3-methylbenzene

Higher Batch Purity by HPLC

The target compound is commercially available with a certified purity of 99.2% by HPLC area, representing a substantial improvement over the standard 95% purity specification offered by many other vendors . This higher purity, specified in the Certificate of Analysis (COA), can minimize impurities that might interfere with sensitive reactions or affect the yield of subsequent transformations .

HPLC Purity

Reported

99.2%

Supports sensitive reaction yields; may reduce purification steps

Verify lot-specific COA

Evidence Dimension	Chemical Purity (HPLC area %)
Target Compound Data	99.2% by HPLC
Comparator Or Baseline	≥95% (Standard specification)
Quantified Difference	+4.2 percentage points
Conditions	Vendor batch analysis via HPLC; commercial product specification

Why This Matters

Procuring a higher purity grade can reduce the need for subsequent purification steps, thereby lowering overall process cost and time in research and development workflows.

Long-Term Storage Stability Advantage

The recommended long-term storage condition for this compound varies significantly among vendors. One source indicates storage in a 'cool, dry place' for long-term stability , whereas another specifies storage at -20°C for maximum recovery . This discrepancy is critical for procurement and inventory management, as the latter requirement necessitates access to specialized freezer space and impacts shipping logistics.

Storage Condition

Reported

Cool, dry place (vendor A) vs -20°C (vendor B)

Infrastructure fit; avoid degradation

Confirm vendor storage guidelines

Evidence Dimension	Long-term Storage Recommendation
Target Compound Data	Store long-term in a cool, dry place
Comparator Or Baseline	Store at -20°C
Quantified Difference	Ambient vs. -20°C temperature differential
Conditions	Vendor-stated storage guidelines for product stability

Why This Matters

Selecting a vendor whose storage specification aligns with the end-user's infrastructure (e.g., availability of -20°C freezers) is crucial to ensure compound integrity upon receipt and during long-term storage, avoiding potential degradation and experimental variability.

Patent Literature Use as Pharmaceutical Intermediate

This specific isomer, 2-(bromomethyl)-1-fluoro-3-methylbenzene, is explicitly referenced as a synthetic intermediate in patent literature, including WO2006/128142 A2 assigned to Wyeth . In contrast, a close positional isomer, 2-(bromomethyl)-1-fluoro-4-methylbenzene, is cited in a different patent (WO2007/15767 A1) [1]. This differential patent mapping underscores that even minor changes in the methyl group position (3-methyl vs. 4-methyl) lead to their selection in distinct, non-interchangeable synthetic routes for different target molecules.

Patent Intermediate

Class-level

WO2006/128142 (Wyeth) vs 4-methyl isomer: WO2007/15767 (Lilly)

Patent-explicit specificity for target isomer

Positional substitution alters route

Evidence Dimension	Patent Citation as Synthetic Intermediate
Target Compound Data	Cited in WO2006/128142 A2 (Wyeth)
Comparator Or Baseline	2-(Bromomethyl)-1-fluoro-4-methylbenzene (CAS 886500-09-0) cited in WO2007/15767 A1 (Eli Lilly)
Quantified Difference	Different patent families and assignees for structurally distinct targets
Conditions	Patent literature review

Why This Matters

This provides a verifiable, third-party link between the specific substitution pattern of this compound and its utility in a proprietary pharmaceutical synthesis, validating its niche importance over similar building blocks.

• [1] ELI LILLY AND COMPANY. (2007). WO2007/15767 A1: Substituted phenyl methanone derivatives. World Intellectual Property Organization. View Source

Consistent Liquid Physical Form

Vendor specifications consistently describe this compound as a clear, faint brown liquid . This is a specific physical form that may differ from closely related analogs. For instance, other fluoro-benzyl bromides may be characterized as solids or different colored liquids , impacting handling, solubility in reaction mixtures, and metrology (e.g., gravimetric vs. volumetric dispensing).

Physical Form

Class-level

Clear, faint brown liquid

Liquid simplifies handling vs solid analogs

Based on vendor inspection

Evidence Dimension	Physical Form at Room Temperature
Target Compound Data	Clear, faint brown liquid
Comparator Or Baseline	2-(Bromomethyl)-1-fluoro-4-methylbenzene (form not specified as same)
Quantified Difference	Qualitative difference in visual appearance and likely handling properties
Conditions	Vendor visual inspection and product description

Why This Matters

The defined liquid state of this isomer is a practical consideration for experimental workflows, as it facilitates easier dispensing and dissolution compared to a solid analog, potentially reducing experimental setup time and error.

Application Scenarios for 2-(Bromomethyl)-1-fluoro-3-methylbenzene

High-Purity Pharmaceutical Intermediate Synthesis

This compound is best suited for use in the synthesis of advanced pharmaceutical intermediates where high purity is critical. The availability of a 99.2% HPLC-grade specification supports its selection for multi-step synthetic routes that are sensitive to side reactions from impurities . Its documented use in patent literature for preparing biologically active molecules further validates this application space .

Laboratories Without Freezer Storage Capacity

For research groups or industrial labs lacking sufficient -20°C storage capacity, sourcing this compound from a vendor that specifies long-term storage in a 'cool, dry place' offers a clear logistical advantage . This eliminates the need for specialized freezer space and simplifies inventory management, reducing the risk of compound degradation due to improper storage.

SAR Studies in Drug Discovery

The unique ortho-fluorine/meta-methyl/ortho-bromomethyl substitution pattern on the benzene ring makes this compound a valuable building block for exploring structure-activity relationships (SAR) . Its selection in patent literature over its 4-methyl isomer demonstrates its non-interchangeability in the context of specific drug discovery programs, highlighting its importance for medicinal chemists aiming to generate novel, patentable chemical matter [1].

Reactions Requiring Defined Steric Environment

In reaction development and methodology studies, the presence of a fluorine atom ortho to the reactive benzylic bromide creates a distinct steric and electronic environment . This compound is therefore the appropriate reagent choice for investigating the influence of proximal fluorine substitution on nucleophilic substitution reactions, cross-couplings, and other transformations, as opposed to a less hindered or differently substituted analog .

Application

Selection Property

Validation Focus

High-purity intermediate synthesis

Purity specification

HPLC analysis and COA review

Labs without freezer storage

Storage specification

Vendor storage guidelines alignment

SAR studies in drug discovery

Positional isomer identity

Patent route specificity

Steric/electronic reaction studies

Substitution pattern

Steric and electronic effect verification

• [1] ELI LILLY AND COMPANY. (2007). WO2007/15767 A1: Substituted phenyl methanone derivatives. World Intellectual Property Organization. View Source